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Compound of Interest

Compound Name: Deterenol

Cat. No.: B1218765 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and regulatory compliance.

Deterenol, a beta-adrenergic agonist, requires careful handling and disposal due to its

pharmacological activity and potential hazards. While specific disposal guidelines for Deterenol
are not readily available, a comprehensive approach based on general principles for hazardous

and pharmaceutical waste management is essential. This guide provides a step-by-step

operational plan for the safe disposal of Deterenol in a research setting.

Understanding Deterenol: Chemical and Physical
Properties
A thorough understanding of a compound's properties is fundamental to its safe handling and

disposal. Below is a summary of the key chemical and physical characteristics of Deterenol.
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Property Value

IUPAC Name 4-[1-hydroxy-2-(propan-2-ylamino)ethyl]phenol

Molecular Formula C₁₁H₁₇NO₂

Molar Mass 195.26 g/mol

Appearance White to off-white crystalline solid

Melting Point 155-157°C

Solubility
Slightly soluble in water, acetonitrile, and

dimethyl sulfoxide (DMSO)

Procedural Guidance for the Disposal of Deterenol
The following step-by-step process outlines the recommended procedures for the disposal of

Deterenol in a laboratory or research environment. This process is designed to ensure safety

and compliance with general hazardous waste regulations.

Step 1: Hazard Assessment and Personal Protective
Equipment (PPE)
Before handling Deterenol for disposal, it is crucial to conduct a thorough risk assessment.

Due to its classification as a potent beta-adrenergic stimulant, appropriate PPE should be worn

at all times. This includes, but is not limited to:

Safety goggles or a face shield

Chemical-resistant gloves

A laboratory coat

Step 2: Consultation with Environmental Health and
Safety (EHS)
Your institution's Environmental Health and Safety (EHS) department is the primary resource

for guidance on chemical waste disposal.[1] Contact your EHS office to:
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Determine if Deterenol is classified as a hazardous waste according to federal, state, and

local regulations.[1]

Inquire about specific institutional procedures for the disposal of pharmaceutical or research

compounds.

Obtain the necessary hazardous waste labels and containers.[2]

Step 3: Waste Segregation and Containerization
Proper segregation and containment of chemical waste are critical to prevent accidental

reactions and ensure compliant disposal.

Do not mix Deterenol waste with other chemical waste streams unless explicitly approved

by your EHS department.

Use a dedicated, compatible, and clearly labeled hazardous waste container provided by or

approved by your EHS office.[2] The container should be in good condition and have a

secure, leak-proof closure.

For unused or expired pure Deterenol, it should be disposed of in its original container if

possible, placed within a larger, appropriate hazardous waste container.

Solutions containing Deterenol should be collected in a designated liquid waste container.

Step 4: Labeling of Waste Containers
Accurate and complete labeling of hazardous waste is a regulatory requirement. The label,

typically provided by your EHS department, should include:

The words "Hazardous Waste".[2]

The full chemical name: "Deterenol". Avoid abbreviations or chemical formulas.[2]

The concentration and physical state (solid or liquid).[2]

The name of the Principal Investigator (PI) and the laboratory's contact information.[2]
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The date accumulation of the waste began.

Step 5: Storage of Hazardous Waste
Designated Satellite Accumulation Areas (SAAs) are the required locations for storing

hazardous waste before it is collected.[2]

Store the labeled Deterenol waste container in your laboratory's designated SAA.[2]

The SAA should be in a secure, well-ventilated area, away from general laboratory traffic.

Ensure secondary containment, such as a tray or tub, is used to capture any potential leaks.

Step 6: Arranging for Waste Pickup
Once the waste container is full or you are ready for it to be removed, follow your institution's

procedures to request a pickup from the EHS department. This typically involves submitting a

chemical waste disposal request form.[2]

Disposal Workflow for Deterenol
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Deterenol in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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